molecular formula C15H18O3 B8520126 p-Cresol m-cresol formaldehyde

p-Cresol m-cresol formaldehyde

Cat. No.: B8520126
M. Wt: 246.30 g/mol
InChI Key: AGPSIKNMWWHNRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

P-Cresol m-cresol formaldehyde is a useful research compound. Its molecular formula is C15H18O3 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H18O3

Molecular Weight

246.30 g/mol

IUPAC Name

formaldehyde;3-methylphenol;4-methylphenol

InChI

InChI=1S/2C7H8O.CH2O/c1-6-2-4-7(8)5-3-6;1-6-3-2-4-7(8)5-6;1-2/h2*2-5,8H,1H3;1H2

InChI Key

AGPSIKNMWWHNRF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)O.CC1=CC(=CC=C1)O.C=O

Related CAS

27029-76-1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a mixed solution of 60.0 g (0.55 mol) of p-cresol, 60.0 g (0.55 mol) of m-cresol and 2.4 g of oxalic acid dihydrate was added dropwise 33.7 g (0.42 mol) of a 37% formaldehyde solution with stirring at 100° C., and the mixture was reacted with stirring at 100±50° C. for 4 hours. After the end of the reaction, 2,000 ml of water was poured into the reaction solution to cause precipitation. After removing the supernatant by decantation, the precipitate was dissolved in 120 ml of acetone and 1,200 ml of water was poured into the solution to cause precipitation. After the supernatant has been decanted, the solution was evaporated to dryness under reduced pressure to give 74.5 g of residual p-cresol/m-cresol/formaldehyde polycondensate as faintly yellow-tinted waxy crystals. Mw≈880; Mw/Mn=2.07 (GPC with polystyrene calibration).
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
60 g
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reactant
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0 (± 1) mol
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reactant
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2.4 g
Type
catalyst
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0 (± 1) mol
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solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a mixed solution of 30 g (0.28 mole) of p-cresol, 30 g (0.28 mole) of m-cresol, 1.0 g of oxalic acid dihydrate and 2 ml of water, 27.0 g of aqueous solution of 37% formaldehyde was dropped at 100° C. with stirring, followed by reaction at 100°±5° C. for 4 hours with stirring. After reaction, 1000 ml of water was poured into the reaction solution for deposition. A supernatant was removed by decantation. The deposited material was dissolved in 60 ml of acetone, followed by pouring of 600 ml of water for deposition. After removing a supernatant by decandation, the deposited material was concentrated under reduced pressure to dryness to give 40.5 g of pale white waxy crystals of p-cresol/m-cresol/formaldehyde resin. Mw was about 4000 and the degree of dispersion was 3.53 (GPC method, polystyrene standard).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
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Quantity
1 g
Type
reactant
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[Compound]
Name
aqueous solution
Quantity
27 g
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
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Name
Quantity
2 mL
Type
solvent
Reaction Step One
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Quantity
1000 mL
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solvent
Reaction Step Two

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